Tert-butyl 4-((6-chloropyridazin-3-yl)methyl)piperidine-1-carboxylate

• Molecular Formula: C15H22ClN3O2
• Molecular Weight: 311.81 g/mol
• IUPAC Name: tert-butyl 4-[(6-chloropyridazin-3-yl)methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C15H22ClN3O2/c1-15(2,3)21-14(20)19-8-6-11(7-9-19)10-12-4-5-13(16)18-17-12/h4-5,11H,6-10H2,1-3H3
• InChI Key: PUBAFGPZGVHDAG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)CC2=NN=C(C=C2)Cl

Description

Tert-butyl 4-((6-chloropyridazin-3-yl)methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C15H22ClN3O2 and its molecular weight is 311.81 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask containing tert-butyl 4-methylenepiperidine-1-carboxylate (487 mg, 2.47 mmol) was added 0.5 M 9-borabicyclo[3.3.1]nonane in THF (5.4 mL, 2.72 mmol). The reaction was refluxed at 65° C. for 1 h then added to a degassed suspension of 3,6-dichloropyridazine (368 mg, 2.47 mmol), K2CO3 (1.0 g, 7.41 mmol), and PdCl2(dppf)CH2Cl2 (101 mg, 0.12 mmol) in 1,4-dioxane (5.2 mL) and water (0.88 mL). The resulting reaction mixture was heated at 60° C. for 3 h then cooled to RT and diluted with EtOAc. The suspension was filtered through celite and concentrated in vacuo. Silica gel chromatography, eluting with 0-100% EtOAc/heptane, afforded the product, tert-butyl 4-((6-chloropyridazin-3-yl)methyl)piperidine-1-carboxylate (376 mg, 1.21 mmol, 49% yield). 1H NMR (DMSO-d6) δ: 7.85 (d, J=8.8 Hz, 1H), 7.70 (d, J=8.8 Hz, 1H), 3.74-4.05 (m, 2H), 2.85 (d, J=7.3 Hz, 2H), 2.54-2.79 (m, 2H), 1.82-2.01 (m, 1H), 1.48-1.62 (m, 2H), 1.38 (s, 9H), 0.97-1.18 (m, 2H).